1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: (4-chloro-2-methylpyrazol-3-yl)-(4-thiophen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H15ClN4O3S2/c1-16-12(10(14)9-15-16)13(19)17-4-6-18(7-5-17)23(20,21)11-3-2-8-22-11/h2-3,8-9H,4-7H2,1H3
• InChI Key: UWUVSRNHQHUYEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C13H15ClN4O3S2
• Molecular Weight: 374.9 g/mol

Description

1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine, also known as TCS 401, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine 401 has been studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound 401 has also been studied for its potential use as an antipsychotic and anxiolytic agent.

Mechanism of Action

The exact mechanism of action of 1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine 401 is not fully understood, but it is believed to act by inhibiting the activity of the enzyme phosphodiesterase 4 (PDE4). PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), a molecule that plays a role in various cellular processes such as inflammation and neurotransmitter signaling. By inhibiting PDE4, this compound 401 may increase cAMP levels and modulate these cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound 401 has anti-inflammatory effects in various animal models of inflammation. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, as well as the infiltration of immune cells into inflamed tissues. This compound 401 has also been shown to have anxiolytic and antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine 401 in lab experiments is its specificity for PDE4, which allows for targeted modulation of cAMP levels. However, this compound 401 has limited solubility in aqueous solutions, which may make it difficult to use in certain experimental setups. Additionally, this compound 401 has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not fully understood.

Future Directions

There are several potential future directions for research on 1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine 401. One area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Further studies are needed to determine the safety and efficacy of this compound 401 in humans. Another potential direction for research is the development of more soluble analogs of this compound 401 that may be easier to use in experimental setups. Finally, this compound 401 may be studied for its potential use in the treatment of psychiatric disorders such as anxiety and schizophrenia.

Synthesis Methods

1-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine 401 can be synthesized using a multi-step process that involves the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-(2-thienylsulfonyl)piperazine. The final product is obtained through purification by column chromatography.